Cas no 1270443-11-2 (2-(2-bromo-3-fluorophenyl)piperidine)

• Product Name: 2-(2-bromo-3-fluorophenyl)piperidine
• CAS No: 1270443-11-2
• MF: C₁₁H₁₃BrFN
• MW: 258.130025625229
• CID: 5818977
• PubChem ID: 84709368
• Update Time: 2025-10-30

2-(2-bromo-3-fluorophenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-3-fluorophenyl)piperidine
• Piperidine, 2-(2-bromo-3-fluorophenyl)-
• EN300-1895209
• 1270443-11-2

• Inchi： 1S/C11H13BrFN/c12-11-8(4-3-5-9(11)13)10-6-1-2-7-14-10/h3-5,10,14H,1-2,6-7H2
• InChI Key： CILPFPLLDXNBNN-UHFFFAOYSA-N
• SMILES： N1CCCCC1C1=CC=CC(F)=C1Br

Computed Properties

• Exact Mass: 257.02154g/mol
• Monoisotopic Mass: 257.02154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.379±0.06 g/cm3(Predicted)
• Boiling Point: 285.2±40.0 °C(Predicted)
• pka: 8.98±0.10(Predicted)

Additional information on 2-(2-bromo-3-fluorophenyl)piperidine

Introduction to 2-(2-bromo-3-fluorophenyl)piperidine (CAS No. 1270443-11-2)

2-(2-bromo-3-fluorophenyl)piperidine (CAS No. 1270443-11-2) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring and a substituted phenyl group. The presence of a bromine and a fluorine atom on the phenyl ring imparts distinct chemical and biological properties to this molecule, making it a valuable candidate for various applications.

The synthesis of 2-(2-bromo-3-fluorophenyl)piperidine involves several well-established organic reactions, including nucleophilic substitution and palladium-catalyzed coupling reactions. These methods allow for the precise construction of the desired molecular framework, ensuring high purity and yield. Recent advancements in synthetic methodologies have further optimized the production process, making it more efficient and cost-effective.

In terms of its chemical properties, 2-(2-bromo-3-fluorophenyl)piperidine exhibits notable solubility in organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). Its solubility profile is crucial for its use in various experimental settings, including in vitro assays and animal models. Additionally, the compound's stability under different conditions, such as temperature and pH, has been extensively studied to ensure its reliability in diverse applications.

The biological activity of 2-(2-bromo-3-fluorophenyl)piperidine has been the subject of numerous investigations. Research has shown that this compound possesses potent pharmacological properties, particularly in the context of central nervous system (CNS) disorders. Studies have demonstrated its ability to modulate specific neurotransmitter systems, such as serotonin and dopamine receptors, which are implicated in conditions like depression, anxiety, and neurodegenerative diseases.

One of the key areas of interest is the potential of 2-(2-bromo-3-fluorophenyl)piperidine as a lead compound for drug development. Its unique structure allows for the fine-tuning of its pharmacological profile through structural modifications. For instance, substituting different functional groups on the piperidine ring or the phenyl group can enhance its binding affinity to specific receptors or improve its pharmacokinetic properties.

Clinical trials have also begun to explore the therapeutic potential of 2-(2-bromo-3-fluorophenyl)piperidine. Early-phase trials have shown promising results in terms of safety and efficacy. The compound has demonstrated favorable pharmacokinetic properties, including good oral bioavailability and a favorable half-life. These characteristics make it an attractive candidate for further clinical development.

In addition to its potential therapeutic applications, 2-(2-bromo-3-fluorophenyl)piperidine has been used as a tool compound in academic research. Its ability to selectively modulate specific neurotransmitter systems makes it a valuable tool for investigating the underlying mechanisms of various neurological disorders. Researchers have utilized this compound to gain insights into receptor function and signaling pathways, contributing to a deeper understanding of these complex biological processes.

The environmental impact of 2-(2-bromo-3-fluorophenyl)piperidine has also been considered in recent studies. Efforts are being made to ensure that its production and use are environmentally sustainable. This includes optimizing synthetic routes to minimize waste generation and developing methods for the safe disposal of any by-products.

In conclusion, 2-(2-bromo-3-fluorophenyl)piperidine (CAS No. 1270443-11-2) is a versatile compound with significant potential in both research and therapeutic applications. Its unique chemical structure and biological activity make it an important molecule in the fields of medicinal chemistry and pharmaceutical research. Ongoing studies continue to uncover new insights into its properties and potential uses, paving the way for future advancements in drug discovery and development.